N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide

• IUPAC Name: N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-1,2-oxazole-3-carboxamide
• InChI: InChI=1S/C19H14N2O5/c1-11(22)12-3-2-4-14(7-12)20-19(23)15-9-17(26-21-15)13-5-6-16-18(8-13)25-10-24-16/h2-9H,10H2,1H3,(H,20,23)
• InChI Key: WUWCDUQWRVRWOK-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=CC=C1)NC(=O)C2=NOC(=C2)C3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H14N2O5
• Molecular Weight: 350.3 g/mol

Description

N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide, also known as ABX-1431, is a novel drug compound that has gained attention in recent years due to its potential therapeutic applications. This compound is a small molecule that can cross the blood-brain barrier, making it an attractive candidate for the treatment of neurological disorders such as anxiety, depression, and chronic pain.

Mechanism of Action

The exact mechanism of action of N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide is not fully understood, but it is believed to work by modulating the activity of a specific enzyme called fatty acid amide hydrolase (FAAH). FAAH is responsible for breaking down endocannabinoids in the brain, which play a role in regulating mood, pain, and other physiological processes. By inhibiting FAAH, N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide may increase the levels of endocannabinoids in the brain, leading to its therapeutic effects.
Biochemical and Physiological Effects:
In addition to its effects on anxiety and depression, N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide has also been shown to have analgesic properties, reducing pain in animal models of chronic pain. It may also have anti-inflammatory effects, although more research is needed to confirm this. N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide has been shown to be well-tolerated in animal studies, with no significant adverse effects reported.

Advantages and Limitations for Lab Experiments

One advantage of N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide is its ability to cross the blood-brain barrier, making it a promising candidate for the treatment of neurological disorders. However, its exact mechanism of action is not fully understood, and more research is needed to determine its safety and efficacy in humans. Additionally, its synthesis is complex and may be difficult to scale up for large-scale production.

Future Directions

There are several potential future directions for research on N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide. One area of interest is its potential as a treatment for substance use disorders, as endocannabinoids have been shown to play a role in addiction. Another possible application is in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as endocannabinoids have been shown to have neuroprotective effects. Further studies are needed to fully understand the therapeutic potential of N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide and its mechanism of action.

Scientific Research Applications

N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide has been the subject of several scientific studies investigating its potential therapeutic applications. One study found that N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide reduced anxiety-like behavior in mice, suggesting that it may be useful in the treatment of anxiety disorders. Another study showed that N-(3-acetylphenyl)-5-(1,3-benzodioxol-5-yl)-3-isoxazolecarboxamide reduced depressive-like behavior in rats, indicating its potential as an antidepressant.